Cas no 392301-67-6 (N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylnaphthalene-1-carboxamide)

N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylnaphthalene-1-carboxamide is a specialized organic compound featuring a 1,3,4-thiadiazole core linked to a naphthalene carboxamide moiety via a sulfanyl bridge with a trifluoromethylphenylmethyl substituent. This structure confers potential utility in medicinal chemistry and agrochemical research due to its unique electronic and steric properties. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the thiadiazole and naphthalene components may contribute to binding affinity in biological systems. Its well-defined molecular architecture makes it a candidate for further investigation in targeted applications, such as enzyme inhibition or receptor modulation. The compound's synthetic versatility allows for further derivatization to optimize physicochemical and pharmacological properties.

N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylnaphthalene-1-carboxamide structure

392301-67-6 structure

Product Name:N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylnaphthalene-1-carboxamide

CAS No:392301-67-6

MF:C₂₁H₁₄F₃N₃OS₂

MW:445.480572223663

CID:6222239

PubChem ID:5184087

Update Time:2025-06-13

N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylnaphthalene-1-carboxamide
- N-(5-((4-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)-1-naphthamide
- AKOS024577327
- N-[5-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1,3,4-thiadiazol-2-yl]naphthalene-1-carboxamide
- 392301-67-6
- N-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]naphthalene-1-carboxamide
- F0417-1778
- Inchi： 1S/C21H14F3N3OS2/c22-21(23,24)15-10-8-13(9-11-15)12-29-20-27-26-19(30-20)25-18(28)17-7-3-5-14-4-1-2-6-16(14)17/h1-11H,12H2,(H,25,26,28)
- InChI Key： IBFKMXGBSJKRRF-UHFFFAOYSA-N
- SMILES： S(C1=NN=C(NC(C2=CC=CC3=CC=CC=C32)=O)S1)CC1C=CC(C(F)(F)F)=CC=1

Computed Properties

Exact Mass: 445.05303891g/mol
Monoisotopic Mass: 445.05303891g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 30
Rotatable Bond Count: 5
Complexity: 586
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6
Topological Polar Surface Area: 108Å²

N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylnaphthalene-1-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0417-1778-2μmol	N-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]naphthalene-1-carboxamide	392301-67-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0417-1778-5μmol	N-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]naphthalene-1-carboxamide	392301-67-6	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0417-1778-10μmol	N-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]naphthalene-1-carboxamide	392301-67-6	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0417-1778-20μmol	N-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]naphthalene-1-carboxamide	392301-67-6	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0417-1778-1mg	N-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]naphthalene-1-carboxamide	392301-67-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0417-1778-2mg	N-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]naphthalene-1-carboxamide	392301-67-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0417-1778-3mg	N-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]naphthalene-1-carboxamide	392301-67-6	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0417-1778-4mg	N-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]naphthalene-1-carboxamide	392301-67-6	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0417-1778-5mg	N-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]naphthalene-1-carboxamide	392301-67-6	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0417-1778-10mg	N-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]naphthalene-1-carboxamide	392301-67-6	90%+	10mg	$79.0	2023-05-17

N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylnaphthalene-1-carboxamide Related Literature

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Additional information on N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylnaphthalene-1-carboxamide

Research Briefing on N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylnaphthalene-1-carboxamide (CAS: 392301-67-6)

The compound N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylnaphthalene-1-carboxamide (CAS: 392301-67-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. The trifluoromethyl group and the thiadiazole moiety are critical for its bioactivity, enhancing its binding affinity to target proteins. Structural-activity relationship (SAR) studies have further elucidated the importance of the naphthalene carboxamide group in modulating its pharmacological properties.

In vitro and in vivo experiments have demonstrated promising results, particularly in the context of cancer therapy. The compound exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. Mechanistic studies suggest that it induces apoptosis via the intrinsic mitochondrial pathway, making it a candidate for further development as an anti-cancer agent.

Additionally, recent pharmacokinetic studies have explored the compound's bioavailability and metabolic stability. While it shows moderate oral bioavailability, efforts are underway to optimize its formulation to enhance its therapeutic efficacy. Researchers are also investigating its potential in combination therapies, where it may synergize with existing drugs to overcome resistance mechanisms.

In conclusion, N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylnaphthalene-1-carboxamide represents a promising scaffold for drug development. Ongoing research aims to address its pharmacokinetic limitations and expand its therapeutic applications. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for treating complex diseases.